Pde1-IN-9

• Molecular Formula: C28H31N3O2
• Molecular Weight: 441.6 g/mol
• InChI: InChI=1S/C28H31N3O2/c29-17-25-27(22-8-4-5-9-22)24-11-10-23(30-18-20-12-14-33-15-13-20)16-26(24)31(28(25)32)19-21-6-2-1-3-7-21/h1-3,6-7,10-11,16,20,22,30H,4-5,8-9,12-15,18-19H2
• InChIKey: WNKZPQLJGGUBEG-UHFFFAOYSA-N

Pde1-IN-9: Selective PDE1 Inhibitor for IBD

Pde1-IN-9 (Compound 7a) is a quinolin-2(1H)-one derivative that functions as a selective inhibitor of phosphodiesterase 1 (PDE1), exhibiting an IC50 of 11 nM against the PDE1C isoform [1]. It was developed through structural optimization of a prior lead compound (compound 1) to address metabolic instability, resulting in a substantially improved rat liver microsome (RLM) half-life of 67.3 min [1]. Pde1-IN-9 demonstrates anti-inflammatory and antioxidant activities in LPS-induced Raw264.7 macrophages, reducing mRNA expression of IL-1β, IL-6, TNF-α, and iNOS while suppressing nitric oxide (NO) and reactive oxygen species (ROS) production [1].

Pathway Target

PDE1 isoform-selective inhibition study fit; PDE1C pathway context

Model Compatibility

Metabolic stability supports sustained in vivo research models

Assay Context

Macrophage inflammatory mediator assay context; reported multi-cytokine suppression

• [1] Qian Zhou, Wei-Hao Luo, Bei Zhang, Zhao-Hang Xue, Qing-Hua Huang, Ling-Ling Feng, Yinuo Wu, Chen Zhang. Design, synthesis, and evaluation of quinolin-2(1H)-ones as PDE1 inhibitors for the treatment of inflammatory bowel disease. Bioorganic Chemistry, 2025, 154, 107979. View Source

Pde1-IN-9: No Generic Replacement

Generic substitution among PDE1 inhibitors is scientifically unsound due to substantial variability in isoform selectivity, metabolic stability, and functional anti-inflammatory efficacy. The predecessor compound 1 shared the quinolin-2(1H)-one scaffold but exhibited a short RLM half-life that rendered it unsuitable for sustained in vivo pharmacological studies [1]. In-class comparators such as Vinpocetine lack PDE1-isoform selectivity (IC50 range 8–50 μM), while others like PDE1-IN-4 display divergent subtype profiles (PDE1C IC50 = 10 nM, PDE1A IC50 = 145 nM, PDE1B IC50 = 354 nM) [2], . Pde1-IN-9 uniquely combines sub-15 nM potency, high selectivity across PDE families, and documented metabolic stability—a triad that individual analogs do not simultaneously satisfy [1].

Earlier lead
Compound 1

Risk

Metabolic stability mismatch

Metabolic stability context may not transfer; short RLM half-life may not support sustained in vivo pharmacology studies. Combined potency-stability profile may differ significantly.

Vinpocetine

Risk

Selectivity profile mismatch

PDE1 selectivity profile may differ; broader-spectrum PDE family inhibition may limit PDE1-specific mechanistic interpretation. Narrow selectivity window reported.

PDE1-IN-4 /
PDE1-IN-5

Risk

Isoform selectivity divergence

Isoform selectivity context may differ across analogs; PDE1A/PDE1B/PDE1C subtype profiles may not transfer. Combined metabolic stability and potency context may require review.

• [1] Qian Zhou et al. Bioorganic Chemistry, 2025, 154, 107979. View Source
• [2] Vinpocetine PDE1 selectivity profile. BPS Bioscience. IC50 = 21 μM (PDE1), range 8–50 μM across subtypes. View Source

Pde1-IN-9: Evidence Against Analogs

Enhanced Metabolic Stability Over Lead

Pde1-IN-9 (compound 7a) was rationally designed to overcome the metabolic liability of the earlier lead compound 1. The predecessor compound 1 exhibited a short RLM half-life, described qualitatively as 'relatively short' by the authors [1]. In contrast, Pde1-IN-9 achieved an RLM t1/2 of 67.3 min, representing a substantial improvement that enables sustained systemic exposure for in vivo efficacy studies [1]. This is a key procurement-relevant differentiation: compound 1 is unsuitable for chronic animal models, whereas Pde1-IN-9 is fit for purpose.

Metabolic Stability vs. Lead

Head-to-head

RLM t1/2 = 67.3 min vs. short half-life (lead Compound 1)

Supports sustained-exposure research models

Reported head-to-head RLM comparison within same study

Evidence Dimension	Metabolic stability in rat liver microsomes (RLM t1/2)
Target Compound Data	t1/2 = 67.3 min
Comparator Or Baseline	Compound 1 (lead): short half-life (exact value not disclosed; described as insufficient for further development)
Quantified Difference	Qualitatively described as a marked improvement; compound 1 half-life was a key liability driving the optimization campaign
Conditions	Rat liver microsome (RLM) assay, identical experimental conditions within the same study

Why This Matters

Metabolic stability directly determines whether a compound can be used in prolonged in vivo IBD models; Pde1-IN-9's 67.3 min RLM t1/2 makes it the only compound in this series suitable for sustained pharmacological studies.

• [1] Qian Zhou et al. Bioorganic Chemistry, 2025, 154, 107979. View Source

PDE1C Potency vs. PDE1-IN-5

Pde1-IN-9 (compound 7a) inhibits PDE1C with an IC50 of 11 nM [1]. The closest internal structural analog from the same research group, PDE1-IN-5 (compound 10c, from J. Med. Chem. 2023), exhibits an IC50 of 15 nM against PDE1C [2]. Pde1-IN-9 thus demonstrates a 1.36-fold improvement in potency over PDE1-IN-5, which is meaningful when combined with its enhanced metabolic stability profile.

PDE1C Inhibitory Potency

Cross-study context

IC50 = 11 nM (Pde1-IN-9) vs. 15 nM (PDE1-IN-5)

Reported 1.36-fold potency difference in PDE1C inhibition

Cross-study context; recombinant PDE1C enzyme assay

Evidence Dimension	PDE1C inhibitory potency (IC50)
Target Compound Data	IC50 = 11 nM
Comparator Or Baseline	PDE1-IN-5 (compound 10c): IC50 = 15 nM
Quantified Difference	1.36-fold improvement (11 nM vs. 15 nM)
Conditions	Recombinant PDE1C enzyme inhibition assay; both compounds tested in related assays from the same laboratory group

Why This Matters

For researchers selecting a PDE1 tool compound for IBD target validation, the 11 nM potency of Pde1-IN-9 offers a 27% improvement over the prior-generation compound 10c, combined with superior metabolic stability.

• [1] Qian Zhou et al. Bioorganic Chemistry, 2025, 154, 107979. View Source
• [2] Bei Zhang, Yi-Yi Yang, Zheng-Jiong Zhao, Run-Duo Liu, Ling-Ling Feng, Mei-Yan Jiang, Yijun Yuan, Shuheng Huang, Zhe Li, Quan Wang, Hai-Bin Luo, Yinuo Wu. Identification of Novel Quinolin-2(1H)-ones as Phosphodiesterase 1 Inhibitors for the Treatment of Inflammatory Bowel Disease. J. Med. Chem. 2023, 66(17), 12468–12478. View Source

PDE Family Selectivity vs. Vinpocetine

Pde1-IN-9 demonstrates high selectivity for PDE1 compared to other PDE families, as stated in the primary publication [1]. In contrast, Vinpocetine—a widely used PDE1 reference inhibitor—inhibits PDE1 with IC50 values ranging from 8 to 50 μM and shows only limited selectivity over PDE3 (IC50 = 300 μM) [2]. The high selectivity of Pde1-IN-9 minimizes confounding off-target PDE effects in mechanistic studies, particularly important in IBD where PDE4 and PDE3 pathways are also implicated [3].

PDE Family Selectivity

Class-level inference

High PDE1 selectivity vs. Vinpocetine (6–38 fold over PDE3)

Supports PDE1-specific mechanistic interpretation

Exact fold-selectivity for Pde1-IN-9 not numerically reported

Evidence Dimension	Selectivity across PDE families
Target Compound Data	High selectivity to PDE1 over other PDE families (quantified as 'high' in the primary paper)
Comparator Or Baseline	Vinpocetine: PDE1 IC50 = 8–50 μM; PDE3 IC50 = 300 μM (approximate 6–38 fold selectivity)
Quantified Difference	Exact fold-selectivity for Pde1-IN-9 not numerically reported in accessible sources; Vinpocetine's selectivity window is narrow (6–38 fold)
Conditions	Multi-PDE panel screening; Pde1-IN-9 data from Bioorg. Chem. 2025; Vinpocetine data from BPS Bioscience

Why This Matters

Vinpocetine's narrow selectivity window confounds PDE1-specific pharmacological interpretation; Pde1-IN-9's high selectivity profile is essential for studies requiring PDE1-specific mechanistic conclusions.

• [1] Qian Zhou et al. Bioorganic Chemistry, 2025, 154, 107979. View Source
• [2] Vinpocetine PDE selectivity profile. BPS Bioscience. View Source
• [3] Salari P, Abdollahi M. Phosphodiesterase inhibitors in inflammatory bowel disease. Expert Opin. Investig. Drugs, 2012, 21(3), 261–264. View Source

Anti-Inflammatory Activity in Macrophages

Pde1-IN-9 demonstrated multi-cytokine anti-inflammatory activity in LPS-induced Raw264.7 macrophages, reducing mRNA expression of IL-1β, IL-6, TNF-α, and iNOS, along with suppression of NO and ROS production [1]. While the predecessor compound 10c (PDE1-IN-5) also showed anti-inflammatory effects, Pde1-IN-9's activity is achieved with a more metabolically stable scaffold, making it a preferred tool for in vivo IBD models where sustained target engagement is required [1], [2].

Macrophage Anti-Inflammatory Activity

Assay context

LPS-induced Raw264.7: reduced IL-1β, IL-6, TNF-α, iNOS mRNA; suppressed NO, ROS

Supports macrophage inflammation model context

Reported cell-model endpoint context; in vivo translation requires validation

Evidence Dimension	Anti-inflammatory cytokine and mediator suppression in LPS-induced macrophages
Target Compound Data	Reduced mRNA: IL-1β, IL-6, TNF-α, iNOS; inhibited NO and ROS production
Comparator Or Baseline	PDE1-IN-5 (compound 10c): also inhibited iNOS, TNF-α, IL-1α, IL-1β, and IL-6; but lacked documented RLM stability
Quantified Difference	Both compounds suppress inflammatory markers; Pde1-IN-9 adds documented metabolic stability (RLM t1/2 = 67.3 min) enabling in vivo use
Conditions	LPS-induced Raw264.7 mouse macrophage cell line

Why This Matters

Functional anti-inflammatory data in a disease-relevant macrophage model validates the pharmacological utility of Pde1-IN-9 for IBD research, with metabolic stability enabling translation to in vivo models.

• [1] Qian Zhou et al. Bioorganic Chemistry, 2025, 154, 107979. View Source
• [2] Bei Zhang et al. J. Med. Chem. 2023, 66(17), 12468–12478. View Source

Unique Cys410 Hydrogen Bond

Molecular docking and dynamics simulations revealed that Pde1-IN-9 (compound 7a) forms an additional hydrogen bond with Cys410 in the PDE1 active site, a feature not present in the binding mode of the lead compound 1 [1]. This specific interaction is proposed to enhance inhibitory activity and may explain the improved potency and selectivity profile. This structural feature distinguishes Pde1-IN-9 from other quinolin-2(1H)-one PDE1 inhibitors lacking this interaction.

Cys410 Hydrogen Bond

In silico context

Additional H-bond with Cys410 in PDE1 active site (molecular docking & dynamics)

Supports binding-mode characterization context

In silico prediction; requires experimental structural validation

Evidence Dimension	Key binding interaction with PDE1 active site
Target Compound Data	Additional hydrogen bond with Cys410 (identified via molecular docking and dynamics simulations)
Comparator Or Baseline	Compound 1 (lead): lacks this specific Cys410 hydrogen bond interaction
Quantified Difference	Structural presence/absence; correlates with improved IC50 (11 nM vs. compound 1's undisclosed but higher IC50) and enhanced metabolic stability
Conditions	In silico molecular docking and molecular dynamics simulations against PDE1 crystal structure

Why This Matters

The Cys410 hydrogen bond is a structure-based differentiator that may inform rational selection of Pde1-IN-9 over other quinolin-2(1H)-one PDE1 inhibitors for studies requiring a well-characterized binding mode.

• [1] Qian Zhou et al. Bioorganic Chemistry, 2025, 154, 107979. View Source

Pde1-IN-9: Research & Procurement Scenarios

In Vivo IBD Efficacy Studies

Pde1-IN-9 is the preferred tool compound for chronic dextran sodium sulfate (DSS)-induced or other murine IBD models where sustained target engagement is critical. Its RLM t1/2 of 67.3 min [1] supports once- or twice-daily dosing paradigms, unlike the metabolically unstable predecessor compound 1. Researchers should select Pde1-IN-9 over PDE1-IN-5 (compound 10c) when both PDE1C potency and metabolic stability are required for in vivo pharmacology.

PDE1 Isoform-Selective Profiling

For studies dissecting PDE1-specific contributions to inflammatory signaling, Pde1-IN-9 offers high selectivity across PDE families [1], making it suitable for experiments where off-target PDE inhibition (particularly PDE4, which is also involved in inflammation) would confound data interpretation. It is recommended over Vinpocetine, whose narrow selectivity window (only 6–38 fold over PDE3) limits mechanistic conclusions [2].

Macrophage Inflammation Assays for IBD

Pde1-IN-9 is well-suited for LPS-induced Raw264.7 macrophage assays to study PDE1-dependent regulation of IL-1β, IL-6, TNF-α, iNOS, NO, and ROS [1]. Its documented functional anti-inflammatory activity makes it a preferred reagent for target validation studies exploring the PDE1–NF-κB–cytokine axis in innate immune cells relevant to IBD pathogenesis.

SAR Studies of Quinolinone PDE1 Inhibitors

The well-characterized binding mode of Pde1-IN-9, including the additional Cys410 hydrogen bond identified via molecular docking and dynamics [1], makes it a valuable reference compound for SAR campaigns. Medicinal chemistry teams developing next-generation PDE1 inhibitors can use Pde1-IN-9 as a benchmark for computational modeling and binding affinity optimization.

Application

Selection Property

Validation Focus

In Vivo IBD Model-Response Studies

Metabolic stability and PDE1C inhibition context

Sustained target engagement in chronic DSS or related models

PDE1 Isoform-Selective Pathway Dissection

PDE family selectivity profile review

PDE1-specific mechanistic endpoint interpretation

Macrophage Inflammatory Pathway Assays

Multi-cytokine suppression context

PDE1-NF-κB axis in innate immune cell models

Quinolinone PDE1 Inhibitor SAR Studies

Binding-mode characterization context

Cys410 interaction and computational modeling review

• [1] Qian Zhou et al. Bioorganic Chemistry, 2025, 154, 107979. View Source
• [2] Vinpocetine PDE1 selectivity profile. BPS Bioscience. View Source